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Compound of Interest

Compound Name: 2,2-difluoroacetophenone
CAS No.: 395-01-7
Cat. No.: B1347609
Get Quote
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For Immediate Release

This document provides essential safety and logistical information for the proper handling and
disposal of 2,2-difluoroacetophenone, a common reagent in pharmaceutical and chemical
research. Adherence to these procedures is critical for ensuring laboratory safety,
environmental protection, and regulatory compliance. This guide is intended for researchers,
scientists, and drug development professionals.

Essential Safety & Hazard Information

2,2-Difluoroacetophenone is a hazardous chemical that requires careful handling. Itis a
combustible liquid and can cause skin and serious eye irritation. Inhalation may lead to
respiratory irritation.[1] All personnel handling this substance must be familiar with its Safety
Data Sheet (SDS) and wear appropriate Personal Protective Equipment (PPE), including safety
goggles, chemical-resistant gloves, and a lab coat. All handling of this chemical should be
conducted in a well-ventilated area or a chemical fume hood.
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A summary of key quantitative data for 2,2-difluoroacetophenone is provided in the table
below for easy reference.

Property Value Reference(s)
CAS Number 395-01-7

Molecular Formula CsHeF20

Molecular Weight 156.13 g/mol

Appearance Liquid

Flash Point 70 °C (158 °F)

Density 1.180 g/mL (approx.)

H315 (Causes skin irritation),
GHS Hazard Statements H319 (Causes serious eye

irritation)

Step-by-Step Disposal Protocol

The proper disposal of 2,2-difluoroacetophenone is governed by federal and state hazardous
waste regulations.[2][3] As a halogenated organic compound, it requires specific disposal
procedures.[3] Under no circumstances should this chemical be disposed of down the drain or
in regular solid waste.

Experimental Protocol for Waste Segregation and Collection:

o Waste Identification: All waste streams containing 2,2-difluoroacetophenone must be
identified and treated as hazardous waste. This includes pure, unused chemical, reaction
mixtures, and contaminated materials (e.g., pipette tips, gloves, absorbent pads).

e Segregation: Halogenated organic waste must be collected separately from non-halogenated
waste.[3][4] Commingling of these waste streams can lead to improper disposal and
increased disposal costs.

o Container Selection: Use a designated, properly labeled, and chemically compatible waste
container. The container must be in good condition with a secure, tight-fitting lid to prevent

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1347609/docs?utm_src=pdf-body#proper-disposal-of-2-2-difluoroacetophenone-a-comprehensive-guide
https://www.benchchem.com/product/b1347609/docs?utm_src=pdf-body#proper-disposal-of-2-2-difluoroacetophenone-a-comprehensive-guide
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b1347609/docs?utm_src=pdf-body#proper-disposal-of-2-2-difluoroacetophenone-a-comprehensive-guide
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

leaks and evaporation.

o Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "2,2-difluoroacetophenone.” List all other components of the
waste mixture with their approximate concentrations. Do not use chemical formulas or
abbreviations.

o Accumulation: Store the sealed waste container in a designated satellite accumulation area
within the laboratory. This area should be away from sources of ignition and incompatible
materials.

o Disposal Request: Once the container is full or ready for disposal, follow your institution's
established procedures for hazardous waste pickup. This typically involves contacting the
Environmental Health and Safety (EHS) department.

Regulatory Framework and Disposal Methodology

The primary federal regulation governing hazardous waste in the United States is the Resource
Conservation and Recovery Act (RCRA).[2][3] While 2,2-difluoroacetophenone is not
explicitly listed as a "P" or "U" hazardous waste, it may be classified as a hazardous waste if it
exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity. Furthermore, if itis a
spent solvent, it could fall under the "F-listed" wastes for halogenated solvents.[5][6]

The recommended disposal method for halogenated organic compounds is high-temperature
incineration in a licensed hazardous waste disposal facility.[3] This process ensures the
complete destruction of the compound and minimizes environmental impact.

Emergency Procedures

Spill Response:
o Evacuate the immediate area and alert others.
« If the spill is small and you are trained to handle it, wear appropriate PPE.

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand).
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o Collect the absorbent material and place it in a sealed, labeled container for hazardous

waste disposal.
e Ventilate the area.

» For large spills, evacuate the area and contact your institution's EHS or emergency response
team immediately.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,2-
difluoroacetophenone.
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Disposal Workflow for 2,2-Difluoroacetophenone
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Caption: Decision workflow for the safe disposal of 2,2-difluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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